Cas no 2172278-23-6 (2-ethyl-5-(2-methoxyethyl)oxolane-3-carboxylic acid)

• Product Name: 2-ethyl-5-(2-methoxyethyl)oxolane-3-carboxylic acid
• CAS No: 2172278-23-6
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• CID: 6370805
• PubChem ID: 165571429
• Update Time: 2025-05-21

2-ethyl-5-(2-methoxyethyl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-(2-methoxyethyl)oxolane-3-carboxylic acid
• EN300-1609671
• 2172278-23-6

• Inchi： 1S/C10H18O4/c1-3-9-8(10(11)12)6-7(14-9)4-5-13-2/h7-9H,3-6H2,1-2H3,(H,11,12)
• InChI Key： JTYAGTQAEGJPBN-UHFFFAOYSA-N
• SMILES： O1C(CCOC)CC(C(=O)O)C1CC

Computed Properties

• Exact Mass: 202.12050905g/mol
• Monoisotopic Mass: 202.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-ethyl-5-(2-methoxyethyl)oxolane-3-carboxylic acid

Comprehensive Overview of 2-Ethyl-5-(2-methoxyethyl)oxolane-3-carboxylic Acid (CAS No. 2172278-23-6)

The compound 2-ethyl-5-(2-methoxyethyl)oxolane-3-carboxylic acid (CAS No. 2172278-23-6) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines an oxolane (tetrahydrofuran) ring with a carboxylic acid moiety and an ethyl-methoxyethyl side chain, making it a versatile intermediate for synthetic applications. Researchers are particularly interested in its potential as a chiral building block for drug discovery, given its stereocenter at the 3-position of the oxolane ring. The presence of both polar (carboxylic acid, methoxy) and non-polar (ethyl) groups also suggests possible applications in solubility enhancement strategies for bioactive compounds.

Recent trends in green chemistry have highlighted the importance of compounds like 2172278-23-6, as its structure may allow for biodegradable derivatives in contrast to persistent synthetic molecules. Analytical techniques such as HPLC-MS and NMR spectroscopy are commonly employed to characterize this compound, with particular focus on its purity profile for pharmaceutical applications. The methoxyethyl side chain introduces interesting conformational flexibility, which computational chemists study using molecular dynamics simulations to predict its behavior in biological systems.

From a commercial perspective, 2-ethyl-5-(2-methoxyethyl)oxolane-3-carboxylic acid has seen growing demand as a specialty chemical for contract research organizations. Its CAS registry number (2172278-23-6) serves as a crucial identifier for regulatory documentation and patent searches. Manufacturers typically provide technical data sheets detailing parameters like melting point range (typically 80-85°C), solubility in organic solvents (DMSO, ethanol), and storage conditions (recommended -20°C under inert atmosphere). These specifications are vital for researchers designing high-throughput screening experiments or combinatorial chemistry workflows.

The compound's potential in prodrug development represents another active research area. The carboxylic acid group can be readily esterified to create lipophilic derivatives with improved membrane permeability, while the oxolane ring may contribute to metabolic stability. Some published studies suggest structural analogs might modulate ion channel function or serve as enzyme inhibitors, though specific biological data for CAS 2172278-23-6 remains proprietary among several pharmaceutical companies. Patent analysis reveals increasing filings involving this scaffold for CNS-targeting therapeutics and anti-inflammatory agents.

Quality control protocols for 2-ethyl-5-(2-methoxyethyl)oxolane-3-carboxylic acid emphasize chromatographic purity (>98% by HPLC) and residual solvent analysis, particularly when intended for preclinical studies. The compound's stability under various pH conditions has been investigated for formulation development, showing optimal stability in slightly acidic buffers. These characteristics make it attractive for drug delivery system research, where controlled release of active moieties is desired.

In material science applications, the bifunctional nature of 2172278-23-6 (containing both hydrogen bond donor and acceptor groups) has prompted exploration as a monomer for functional polymers. The oxolane ring could potentially participate in ring-opening polymerization, while the carboxylic acid enables further post-polymerization modification. Such materials might find use in biomedical coatings or controlled-release matrices, though these applications remain largely experimental at present.

From a synthetic chemistry perspective, the preparation of 2-ethyl-5-(2-methoxyethyl)oxolane-3-carboxylic acid typically involves multi-step organic synthesis starting from furan derivatives or through asymmetric hydrogenation of appropriate precursors. Recent literature describes improved routes employing enantioselective catalysis to access optically pure material, reflecting the growing importance of chiral intermediates in modern drug development. Process chemists have optimized conditions to maximize atom economy and minimize heavy metal catalysts in accordance with ICH guidelines.

The compound's structure-activity relationship (SAR) studies have revealed interesting insights about the importance of the 2-ethyl substitution on the oxolane ring, which appears to influence both pharmacokinetic properties and target binding affinity in related compounds. Computational modeling suggests the methoxyethyl side chain may participate in hydrogen bond networks when interacting with biological targets, while the carboxylic acid serves as both a metal-chelating group and hydrogen bond donor.

Analytical method development for CAS 2172278-23-6 represents another active research area. Validated UHPLC methods with charged aerosol detection have been published for precise quantification, while chiral separation techniques are employed to resolve enantiomers when needed. These methods are crucial for quality assurance in pharmaceutical manufacturing and for metabolite identification studies during drug development.

Looking forward, 2-ethyl-5-(2-methoxyethyl)oxolane-3-carboxylic acid continues to attract interest as a versatile synthetic intermediate. Its combination of hydrogen bonding capacity, moderate lipophilicity, and structural rigidity makes it particularly valuable for medicinal chemistry applications. Ongoing research explores its incorporation into macrocyclic compounds and as a component of bifunctional linkers for chemical biology probes. As synthetic methodologies advance, we anticipate broader adoption of this scaffold across multiple therapeutic areas.